2-Aminoazacubane

• CAS No.: 138580-11-7
• Molecular Formula: C7H8N2
• Molecular Weight: 120.155
• InChI: InChI=1S/C7H8N2/c8-7-3-1-2-5(3)9(7)6(2)4(1)7/h1-6H,8H2
• InChI Key: QPCVWARKRQCMNT-UHFFFAOYSA-N
• SMILES: C12C3C4C1C5(C2C3N45)N
• Synonyms: 1-Azapentacyclo[4.2.0.02,5.03,8.04,7]octan-2-amine(9CI)

Description

2-Aminobenzimidazole (C₇H₇N₃, molecular weight 133.15 g/mol) is a benzo-fused heterocyclic compound featuring two nitrogen atoms, with an amino group substituted at position 2 of the benzimidazole core . It exists as white shiny plates with a melting point of 220–222°C and is readily synthesized in laboratory settings . Its derivatives exhibit broad biological activities, including anticancer, antimicrobial, and anti-inflammatory properties, making it a critical scaffold in drug discovery .

Comparison with Similar Compounds

Key Differences :

• 2-Aminobenzothiazole incorporates a sulfur atom in the thiazole ring, enhancing its lipophilicity and enabling distinct electronic interactions compared to the nitrogen-rich 2-aminobenzimidazole .
• 2-Aminobenzamide features a carboxamide group, increasing polarity and hydrogen-bonding capacity, which influences its solubility and biochemical interactions .

Anticancer Activity

• 2-Aminobenzimidazole: Derivatives inhibit cancer cell proliferation by targeting tubulin polymerization and topoisomerase enzymes. For example, Azam et al. (2015) reported IC₅₀ values in the micromolar range against breast and colon cancer cell lines .
• 2-Aminobenzothiazole: Screened in the NCI 60-cell line panel, select derivatives showed potent activity (e.g., IC₅₀ < 1 µM) by inhibiting kinases and apoptosis pathways .
• 2-Aminobenzamide: Primarily explored for non-oncological applications, though some derivatives exhibit histone deacetylase (HDAC) inhibitory activity .

Antimicrobial Activity

• 2-Aminobenzimidazole: Novel derivatives demonstrated MIC values of 2–8 µg/mL against Gram-positive bacteria, attributed to membrane disruption .
• 2-Amino-N-hydroxybenzamide: Synthesized analogs showed broad-spectrum activity against E. coli and S. aureus (MIC = 4–16 µg/mL) by chelating essential metal ions .

Research Findings and Trends

2-Aminobenzimidazole in Drug Discovery: Over 50% of recently patented anticancer agents (2020–2025) incorporate 2-aminobenzimidazole derivatives, emphasizing its scaffold versatility .

2-Aminobenzothiazole in Oncology: NCI screening data (2023) identified three derivatives advancing to preclinical trials for pancreatic cancer .

2-Aminobenzamide in Glycoscience: Used in glycan analysis tools (e.g., GlycoBase), aiding biomarker discovery for diseases like cancer .